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Compound of Interest

Compound Name: Tyrosinase-IN-23

Cat. No.: B12364499

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Tyrosinase is a copper-containing enzyme that plays a crucial role in melanin biosynthesis by
catalyzing the oxidation of tyrosine to dopaquinone.[1][2][3] This enzyme is a key target in the
development of therapeutic agents for hyperpigmentation disorders and is also of significant
interest in the cosmetics and food industries to control unwanted browning.[1][4] Tyrosinase-
IN-23 is a novel small molecule inhibitor of tyrosinase. These application notes provide a
detailed protocol for the in vitro enzymatic assay of Tyrosinase-IN-23 using mushroom

tyrosinase.

The assay is based on the DOPA oxidase activity of tyrosinase, where the enzyme catalyzes
the oxidation of L-3,4-dihydroxyphenylalanine (L-DOPA) to dopaquinone. The dopaquinone
then undergoes a series of non-enzymatic reactions to form dopachrome, a colored product
that can be quantified spectrophotometrically by measuring its absorbance at 475 nm.[5] The
inhibitory effect of Tyrosinase-IN-23 is determined by measuring the reduction in dopachrome
formation in the presence of the compound.

Materials and Reagents
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Reagent Supplier Catalog Number
Mushroom Tyrosinase Sigma-Aldrich T3824

L-DOPA Sigma-Aldrich D9628
Tyrosinase-IN-23 In-house/Custom Synthesis N/A

Dimethyl Sulfoxide (DMSO) Sigma-Aldrich D8418

Potassium Phosphate Buffer _

(50 mM, pH 6.8) In-house preparation N/A

96-well microplates Corning 3596

Microplate reader

BMG LABTECH

SPECTROstar Nano or

equivalent

Experimental Protocols
Preparation of Reagents

e 50 mM Potassium Phosphate Buffer (pH 6.8):

o

water.

o

o

Store at 4°C.

[¢]

Bring the final volume to 1 L with deionized water.

e Mushroom Tyrosinase Stock Solution (1000 U/mL):

Dissolve 6.8 g of monobasic potassium phosphate (KH2POa) in 800 mL of deionized

Adjust the pH to 6.8 using 1 M potassium hydroxide (KOH).

o Reconstitute lyophilized mushroom tyrosinase in cold 50 mM potassium phosphate buffer
(pH 6.8) to a final concentration of 2000 U/mL.

o Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

e L-DOPA Stock Solution (10 mM):
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o Dissolve 19.7 mg of L-DOPA in 10 mL of 50 mM potassium phosphate buffer (pH 6.8).

o Prepare fresh daily and protect from light.

o Tyrosinase-IN-23 Stock Solution (10 mM):

o Dissolve the appropriate amount of Tyrosinase-IN-23 in DMSO to make a 10 mM stock
solution.

o Store at -20°C.

Enzyme Inhibition Assay Protocol

The following protocol is designed for a 96-well plate format with a final reaction volume of 200
ML.

o Prepare Serial Dilutions of Tyrosinase-IN-23:

o Perform serial dilutions of the 10 mM Tyrosinase-IN-23 stock solution in 50 mM
potassium phosphate buffer (pH 6.8) to obtain a range of desired concentrations. The final
concentration of DMSO in the assay should not exceed 1%.

o Assay Plate Setup:
o Add the following to each well of a 96-well microplate:
= 140 pL of 50 mM Potassium Phosphate Buffer (pH 6.8)

= 20 pL of Tyrosinase-IN-23 solution at different concentrations (or buffer for the control,
and a known inhibitor like kojic acid for a positive control).

= 20 pL of Mushroom Tyrosinase solution (working concentration of 100 U/mL, diluted
from the stock solution in phosphate buffer).

e Pre-incubation:
o Mix the contents of the wells gently and pre-incubate the plate at 25°C for 10 minutes.

¢ |nitiate the Reaction:
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o Add 20 pL of 2 mM L-DOPA solution to each well to start the reaction.

e Measurement:
o Immediately measure the absorbance at 475 nm using a microplate reader.
o Take kinetic readings every minute for 20 minutes.
o Data Analysis:
o Calculate the rate of reaction (V) from the linear portion of the absorbance vs. time curve.

o Calculate the percentage of tyrosinase inhibition for each concentration of Tyrosinase-IN-
23 using the following formula: % Inhibition = [(V_control - V_sample) / V_control] x 100

» Where V_control is the rate of reaction in the absence of the inhibitor and V_sample is
the rate of reaction in the presence of Tyrosinase-IN-23.

o Plot the percentage of inhibition against the logarithm of the inhibitor concentration to
determine the ICso value (the concentration of inhibitor required to inhibit 50% of the
enzyme activity).

Data Presentation
] hibition | ] LIN.23

Compound Concentration (pM) % Inhibition
Tyrosinase-IN-23 0.1 152+1.8

1 489+ 35

10 85.7+2.1

50 95.3+1.2

100 98.1+0.9

Kojic Acid (Positive Control) 10 925+25

Kinetic Parameters of Tyrosinase-IN-23

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b12364499?utm_src=pdf-body
https://www.benchchem.com/product/b12364499?utm_src=pdf-body
https://www.benchchem.com/product/b12364499?utm_src=pdf-body
https://www.benchchem.com/product/b12364499?utm_src=pdf-body
https://www.benchchem.com/product/b12364499?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Parameter Value

ICs0 1.2 uM

Ki 0.8 uM

Inhibition Type Mixed
Visualizations

Tyrosinase Catalyzed Melanogenesis Pathway

Click to download full resolution via product page

Caption: Tyrosinase catalyzes the initial steps of melanin synthesis.

Experimental Workflow for Tyrosinase Inhibition Assay
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Caption: Workflow for the in vitro tyrosinase inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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